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CAS No.: 113269-07-1

Cat. No.: B599905

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-Bromo-5-nitrobenzene-1,2-diamine is a substituted aromatic diamine that holds potential

as a versatile building block in medicinal chemistry and materials science. Its unique structural

arrangement, featuring adjacent amino groups, a bromine atom, and a nitro group, provides

multiple reactive sites for the synthesis of complex heterocyclic compounds and other novel

molecules. This technical guide provides a comprehensive overview of the known chemical and

physical properties of 4-Bromo-5-nitrobenzene-1,2-diamine, alongside a detailed,

generalized experimental protocol for its synthesis, drawing from established methodologies for

structurally similar compounds. The potential applications of this compound as a precursor to

biologically active molecules are also discussed.

Chemical and Physical Properties
A summary of the key physicochemical properties of 4-Bromo-5-nitrobenzene-1,2-diamine is

presented in Table 1. It is important to note that while some experimental data is available for
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related isomers, specific experimental values for the target compound are not widely reported

in publicly available literature.

Table 1: Physicochemical Properties of 4-Bromo-5-nitrobenzene-1,2-diamine

Property Value Source

IUPAC Name
4-bromo-5-nitrobenzene-1,2-

diamine
[1][2]

CAS Number 113269-07-1 [1][3]

Molecular Formula C₆H₆BrN₃O₂ [1][2]

Molecular Weight 232.03 g/mol [4]

Monoisotopic Mass 230.96434 Da [2]

Physical Form Solid [1]

Melting Point Not explicitly reported.

Boiling Point Not explicitly reported.

Solubility

No quantitative data available.

Generally expected to be

soluble in polar organic

solvents like DMSO and DMF.

Storage Temperature
2-8°C, in a dark, dry, and

sealed environment.[1]
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Spectroscopic Data
Detailed experimental spectroscopic data for 4-Bromo-5-nitrobenzene-1,2-diamine is not

readily available. However, predicted mass spectrometry data has been reported.

Mass Spectrometry (Predicted):

Adduct m/z

[M+H]⁺ 231.97162

[M+Na]⁺ 253.95356

[M-H]⁻ 229.95706

[M+NH₄]⁺ 248.99816

[M+K]⁺ 269.92750

Data sourced from PubChemLite.[2]

Experimental Protocols
While a specific, validated synthesis protocol for 4-Bromo-5-nitrobenzene-1,2-diamine is not

detailed in the available literature, a general methodology can be inferred from the synthesis of

structurally related nitroaromatic amines. The following protocol describes a plausible synthetic

route.

Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine
The synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine can be approached through the

nitration of a suitable brominated phenylenediamine precursor. The following is a generalized

procedure based on common organic synthesis techniques.

Diagram 1: Proposed Synthesis of 4-Bromo-5-nitrobenzene-1,2-diamine
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Step 1: Nitration

4-Bromo-1,2-phenylenediamine Nitrating Agent
(e.g., HNO₃/H₂SO₄)

Reaction
4-Bromo-5-nitrobenzene-1,2-diamine

Work-up & Purification

Click to download full resolution via product page

Caption: A generalized workflow for the synthesis of the target compound.

Materials:

4-Bromo-1,2-phenylenediamine

Concentrated Nitric Acid (HNO₃)

Concentrated Sulfuric Acid (H₂SO₄)

Dichloromethane (CH₂Cl₂)

Sodium Bicarbonate (NaHCO₃) solution (saturated)

Brine

Anhydrous Sodium Sulfate (Na₂SO₄) or Magnesium Sulfate (MgSO₄)

Silica Gel for column chromatography

Hexane

Ethyl Acetate

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping

funnel, dissolve 4-Bromo-1,2-phenylenediamine (1 equivalent) in a suitable solvent such as

dichloromethane. Cool the flask in an ice-water bath to 0-5°C.
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Preparation of Nitrating Mixture: In a separate beaker, carefully prepare the nitrating mixture

by slowly adding concentrated nitric acid (1.1 equivalents) to concentrated sulfuric acid (2

equivalents) while cooling in an ice bath.

Nitration: Add the prepared nitrating mixture dropwise to the cooled solution of 4-Bromo-1,2-

phenylenediamine over a period of 30-60 minutes, ensuring the temperature remains below

10°C.

Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5°C

for an additional 1-2 hours. Monitor the progress of the reaction by Thin Layer

Chromatography (TLC).

Work-up: Once the reaction is complete, carefully pour the reaction mixture over crushed ice.

Separate the organic layer. Wash the organic layer sequentially with water, saturated sodium

bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or

magnesium sulfate, filter, and concentrate the solvent under reduced pressure to obtain the

crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a

gradient of hexane and ethyl acetate as the eluent.

Diagram 2: General Purification Workflow
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Crude Product

Dissolve in minimal
CH₂Cl₂

Adsorb onto
Silica Gel

Silica Gel Column Chromatography
(Hexane/Ethyl Acetate gradient)

Collect & Analyze Fractions (TLC)

Combine Pure Fractions

Evaporate Solvent

Pure 4-Bromo-5-nitrobenzene-1,2-diamine

Click to download full resolution via product page

Caption: A typical workflow for the purification of the synthesized product.
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Applications in Drug Development and Medicinal
Chemistry
While specific biological activities of 4-Bromo-5-nitrobenzene-1,2-diamine are not extensively

documented, its structural motifs are present in a variety of biologically active compounds. The

o-phenylenediamine core is a key precursor for the synthesis of benzimidazoles, a class of

heterocyclic compounds with a broad spectrum of pharmacological activities, including

antimicrobial, antiviral, and anticancer properties.

The presence of the bromine atom provides a handle for further synthetic modifications through

cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), allowing for the introduction of

diverse substituents to explore structure-activity relationships (SAR). The nitro group can be

readily reduced to an amino group, providing another point for derivatization or for its role in the

electronic properties of the final molecule.

Diagram 3: Potential Synthetic Utility in Medicinal Chemistry

Benzimidazole Synthesis

Cross-Coupling Reactions

4-Bromo-5-nitrobenzene-
1,2-diamine

Substituted
Benzimidazoles

R-CHOCondensation

Arylated/Alkylated
Derivatives

R-B(OH)₂
(Suzuki Coupling)

Pd Catalyst

Click to download full resolution via product page

Caption: Potential synthetic pathways for generating bioactive molecules.

Safety Information
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4-Bromo-5-nitrobenzene-1,2-diamine should be handled with appropriate safety precautions

in a well-ventilated laboratory fume hood.

Hazard Statements: H302 (Harmful if swallowed), H312 (Harmful in contact with skin), H332

(Harmful if inhaled).[1]

Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye

protection/face protection).[1]

Pictogram: GHS07 (Exclamation mark).[1]

Users should consult the full Safety Data Sheet (SDS) from the supplier before handling this

chemical.

Conclusion
4-Bromo-5-nitrobenzene-1,2-diamine is a chemical intermediate with significant potential for

the synthesis of complex organic molecules, particularly heterocyclic compounds of interest to

the pharmaceutical industry. While comprehensive experimental data on its properties are

currently limited in the public domain, this guide provides the available information and a

framework for its synthesis and purification. Further research into the chemical and biological

properties of this compound and its derivatives is warranted to fully explore its utility in drug

discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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